Cas no 71133-21-6 (5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester)
71133-21-6 structure
Product Name:5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester
CAS No:71133-21-6
MF:C8H10N2O3
MW:182.176601886749
MDL:MFCD11977620
CID:548085
PubChem ID:53428827
Update Time:2025-04-19
5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester
- ethyl 4-methoxypyrimidine-5-carboxylate
- 4-Methoxy-pyrimidin-5-carbonsaeure-ethylester
- 4-methoxy-pyrimidine-5-carboxylic acid ethyl ester
- DTXSID40699917
- 4-Methoxy-5-pyrimidinecarboxylic acid ethyl ester
- SB55962
- F30436
- BB 0261443
- ETHYL4-METHOXYPYRIMIDINE-5-CARBOXYLATE
- 71133-21-6
- AKOS016344439
- AMY15850
-
- MDL： MFCD11977620
- Inchi： 1S/C8H10N2O3/c1-3-13-8(11)6-4-9-5-10-7(6)12-2/h4-5H,3H2,1-2H3
- InChI Key： HKFHCEHODOYAAU-UHFFFAOYSA-N
- SMILES： O(C(C1=CN=CN=C1OC)=O)CC
Computed Properties
- Exact Mass: 182.06900
- Monoisotopic Mass: 182.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 61.3A^2
Experimental Properties
- PSA: 61.31000
- LogP: 0.66190
5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243380-1g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 96% | 1g |
$468 | 2021-08-04 | |
| Chemenu | CM243380-5g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 96% | 5g |
$1401 | 2021-08-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10977-10g |
ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 95% | 10g |
$1350 | 2023-09-07 | |
| Chemenu | CM243380-1g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 96% | 1g |
$436 | 2023-02-01 | |
| eNovation Chemicals LLC | Y0991813-5g |
ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 95% | 5g |
$1200 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741230-1g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 98% | 1g |
￥3603.00 | 2024-05-02 | |
| Ambeed | A451839-5g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 95% | 5g |
$1564.0 | 2025-04-17 | |
| Crysdot LLC | CD11068699-1g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 95+% | 1g |
$495 | 2024-07-18 | |
| Crysdot LLC | CD11068699-5g |
Ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 95+% | 5g |
$1487 | 2024-07-18 | |
| eNovation Chemicals LLC | Y0991813-5g |
ethyl 4-methoxypyrimidine-5-carboxylate |
71133-21-6 | 95% | 5g |
$1200 | 2025-02-18 |
5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
71133-21-6 (5-Pyrimidinecarboxylicacid, 4-methoxy-, ethyl ester) Related Products
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